Dulcite-13C-1

• Molecular Formula: C6H14O6
• Molecular Weight: 183.16 g/mol
• IUPAC Name: (2S,3R,4S,5R)-(213C)hexane-1,2,3,4,5,6-hexol
• InChI: InChI=1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4+,5+,6-/i3+1/m0/s1
• InChI Key: FBPFZTCFMRRESA-OFOQBJGLSA-N
• Isomeric SMILES: C([C@H]([C@@H]([C@@H]([13C@H](CO)O)O)O)O)O
• Canonical SMILES: C(C(C(C(C(CO)O)O)O)O)O

Description

Dulcite-13C-1: Dulcitol-13C-1 , is a stable isotope-labeled compound. It is a sugar alcohol with a slightly sweet taste and is a metabolic breakdown product of galactose . The compound is labeled with carbon-13, a stable isotope of carbon, which makes it useful in various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: Dulcite-13C-1 is synthesized by incorporating the carbon-13 isotope into the dulcite molecule. The specific synthetic routes and reaction conditions for this process are proprietary and not widely published. the general approach involves the use of carbon-13 labeled precursors in the synthesis of dulcite .

Industrial Production Methods: The industrial production of this compound involves the large-scale synthesis of the compound using carbon-13 labeled precursors. The process is carried out under controlled conditions to ensure the purity and stability of the final product. The compound is then purified and packaged for use in scientific research .

Chemical Reactions Analysis

Types of Reactions: Dulcite-13C-1 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are typically carried out under controlled conditions using specific reagents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used to oxidize this compound.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are used for the reduction of this compound.

Substitution: Substitution reactions can be carried out using halogenating agents or other nucleophiles under appropriate conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound can lead to the formation of corresponding aldehydes or carboxylic acids .

Scientific Research Applications

Dulcite-13C-1 has a wide range of applications in scientific research, including but not limited to:

Chemistry: Used as a tracer in metabolic studies to track the incorporation and transformation of carbon atoms in biochemical pathways.

Biology: Employed in studies of carbohydrate metabolism and the role of sugar alcohols in biological systems.

Medicine: Utilized in pharmacokinetic studies to understand the absorption, distribution, metabolism, and excretion of drugs.

Industry: Applied in the development of new materials and processes, particularly in the field of stable isotope labeling.

Mechanism of Action

The mechanism of action of Dulcite-13C-1 involves its incorporation into metabolic pathways where it serves as a tracer. The carbon-13 isotope allows researchers to track the movement and transformation of the compound within biological systems. This provides valuable insights into metabolic processes and the role of sugar alcohols in various pathways .

Comparison with Similar Compounds

Sorbitol: Another sugar alcohol with similar properties but different metabolic pathways.

Mannitol: A sugar alcohol used in medical and industrial applications, similar to dulcite but with different chemical properties.

Uniqueness: Dulcite-13C-1 is unique due to its carbon-13 labeling, which makes it particularly useful in research applications that require stable isotope tracers. This labeling allows for precise tracking and analysis of metabolic processes, making it a valuable tool in various scientific fields .